molecular formula C10H17NO3 B8535922 1-[4-(Hydroxymethyl)piperidin-1-yl]butane-1,3-dione

1-[4-(Hydroxymethyl)piperidin-1-yl]butane-1,3-dione

Cat. No.: B8535922
M. Wt: 199.25 g/mol
InChI Key: JYAVSHQOJDVWPW-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

1-[4-(Hydroxymethyl)piperidin-1-yl]butane-1,3-dione is a useful research compound. Its molecular formula is C10H17NO3 and its molecular weight is 199.25 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C10H17NO3

Molecular Weight

199.25 g/mol

IUPAC Name

1-[4-(hydroxymethyl)piperidin-1-yl]butane-1,3-dione

InChI

InChI=1S/C10H17NO3/c1-8(13)6-10(14)11-4-2-9(7-12)3-5-11/h9,12H,2-7H2,1H3

InChI Key

JYAVSHQOJDVWPW-UHFFFAOYSA-N

Canonical SMILES

CC(=O)CC(=O)N1CCC(CC1)CO

Origin of Product

United States

Synthesis routes and methods

Procedure details

A solution of 25 g (0.22 mol) of 4-piperidine methanol in 200 ml tetrahydrofuran was added dropwise to a solution of 18 g of diketene (0.2 mol) in 200 ml tetrahydrofuran at −5 to 0° C. After 1 h stirring at 0° C. no more starting material was detected by thin layer chromatography. The reaction mixture was evaporated and the residue purified by column chromatography. This gave 35.40 g (0.18 mol, 83% yield) of a colorless oil.
Quantity
25 g
Type
reactant
Reaction Step One
Quantity
18 g
Type
reactant
Reaction Step One
Quantity
200 mL
Type
solvent
Reaction Step One
Quantity
200 mL
Type
solvent
Reaction Step One
Yield
83%

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